Cas no 1416444-82-0 ((2S)-4-[(tert-butoxy)carbonyl]-6,6-dimethylmorpholine-2-carboxylic acid)

• Product Name: (2S)-4-[(tert-butoxy)carbonyl]-6,6-dimethylmorpholine-2-carboxylic acid
• CAS No: 1416444-82-0
• MF: C₁₂H₂₀NO₅
• MW: 258.290904045105
• MDL: MFCD22690359
• CID: 3044937
• PubChem ID: 71742812
• Update Time: 2025-06-08

(2S)-4-[(tert-butoxy)carbonyl]-6,6-dimethylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-(tert-Butoxycarbonyl)-6,6-dimethylmorpholine-2-carboxylic acid
• 2,4-Morpholinedicarboxylic acid, 6,6-dimethyl-, 4-(1,1-dimethylethyl) ester, (2S)-
• (2S)-6,6-Dimethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholine-2-carboxylate
• (2S)-4-[(tert-butoxy)carbonyl]-6,6-dimethylmorpholine-2-carboxylic acid
• (S)-4-(TERT-BUTOXYCARBONYL)-6,6-DIMETHYLMORPHOLINE-2-CARBOXYLICACID
• 1416444-82-0
• AKOS027330663
• MFCD22690359
• (2S)-6,6-dimethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholine-2-carboxylic acid
• (2S)-4-(TERT-BUTOXYCARBONYL)-6,6-DIMETHYLMORPHOLINE-2-CARBOXYLIC ACID
• DS-12429

• MDL： MFCD22690359
• Inchi： 1S/C12H21NO5/c1-11(2,3)18-10(16)13-6-8(9(14)15)17-12(4,5)7-13/h8H,6-7H2,1-5H3,(H,14,15)/p-1/t8-/m0/s1
• InChI Key： UVCRSTLUNAIJQQ-QMMMGPOBSA-M
• SMILES： O1[C@H](C(=O)[O-])CN(C(=O)OC(C)(C)C)CC1(C)C

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: 1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 374.0±42.0 °C at 760 mmHg
• Flash Point: 180.0±27.9 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

(2S)-4-[(tert-butoxy)carbonyl]-6,6-dimethylmorpholine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on (2S)-4-[(tert-butoxy)carbonyl]-6,6-dimethylmorpholine-2-carboxylic acid

Introduction to (2S)-4-[(tert-butoxy)carbonyl]-6,6-dimethylmorpholine-2-carboxylic Acid (CAS No. 1416444-82-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (2S)-4-[(tert-butoxy)carbonyl]-6,6-dimethylmorpholine-2-carboxylic acid (CAS No. 1416444-82-0), has garnered significant attention due to its unique structural features and potential applications in medicinal chemistry. This compound, characterized by its chiral center and protective group, is a valuable intermediate in the synthesis of complex molecules.

The structure of (2S)-4-[(tert-butoxy)carbonyl]-6,6-dimethylmorpholine-2-carboxylic acid incorporates a morpholine backbone, which is a common pharmacophore in many bioactive molecules. The presence of a tert-butoxy carbonyl (Boc) group at the 4-position provides stability and protection during synthetic processes, while the 2-carboxylic acid moiety offers a versatile handle for further functionalization. This dual functionality makes the compound particularly useful in multi-step synthetic routes aimed at producing novel drug candidates.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved pharmacological properties compared to their racemic counterparts. The enantiomeric purity of (2S)-4-[(tert-butoxy)carbonyl]-6,6-dimethylmorpholine-2-carboxylic acid is crucial for ensuring the efficacy and safety of derived pharmaceuticals. Advanced synthetic methodologies have enabled the efficient production of enantiomerically pure forms of this compound, opening doors for its application in high-value drug development programs.

The morpholine ring in (2S)-4-[(tert-butoxy)carbonyl]-6,6-dimethylmorpholine-2-carboxylic acid is known for its ability to enhance solubility and bioavailability of therapeutic agents. This property has been exploited in various drug formulations to improve patient compliance and therapeutic outcomes. Furthermore, the tert-butoxy carbonyl group is a widely used protecting group in peptide chemistry, allowing for selective protection and deprotection steps during synthetic workflows.

Recent studies have highlighted the utility of this compound in the synthesis of protease inhibitors, which are critical for treating a range of diseases including HIV and cancer. The morpholine scaffold provides a suitable platform for designing molecules that can interact with specific protease enzymes, while the Boc protection allows for controlled modifications without affecting the overall structure. This has led to the development of several promising lead compounds that are currently undergoing preclinical evaluation.

The versatility of (2S)-4-[(tert-butoxy)carbonyl]-6,6-dimethylmorpholine-2-carboxylic acid extends beyond protease inhibition. Its structural framework has been adapted for use in the synthesis of kinase inhibitors, which are essential for targeting various forms of cancer. By modifying the substituents on the morpholine ring and incorporating additional functional groups, researchers have been able to generate a diverse library of compounds with potent kinase inhibitory activity.

The synthesis of complex pharmaceuticals often requires multiple steps involving various protecting and activating groups. The presence of both a Boc group and a carboxylic acid moiety in (2S)-4-[(tert-butoxy)carbonyl]-6,6-dimethylmorpholine-2-carboxylic acid makes it an ideal building block for such multi-step syntheses. The Boc group can be selectively removed under mild acidic conditions, allowing access to the carboxylic acid functionality for further derivatization. This flexibility has made this compound a staple in many synthetic laboratories involved in drug discovery.

In conclusion, (CAS No. 1416444-82-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as an intermediate in synthesizing chiral drugs and bioactive molecules underscores its importance in modern drug development. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this will remain indispensable tools for medicinal chemists seeking to develop innovative treatments for human diseases.